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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of 4-Butyl-2-methylaniline (BMA),

comparing its known properties and biological implications with those of structurally similar

aniline derivatives. Due to a notable scarcity of direct comparative studies in publicly available

literature, this review synthesizes data from individual compound assessments, safety data

sheets, and broader toxicological studies on substituted anilines to infer potential structure-

activity relationships.

Physicochemical Properties: A Comparative
Overview
The physicochemical properties of anilines, such as lipophilicity (indicated by logP), are critical

determinants of their absorption, distribution, metabolism, and excretion (ADME) profiles. The

table below summarizes key computed properties for 4-Butyl-2-methylaniline and selected

analogs, including its isomer 4-butylaniline and the parent compound, aniline.
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Compound Molecular Formula
Molecular Weight (
g/mol )

Calculated logP

4-Butyl-2-

methylaniline
C₁₁H₁₇N 163.26 3.2

4-Butylaniline C₁₀H₁₅N 149.23 2.8

2-(tert-Butyl)-4-

methylaniline
C₁₁H₁₇N 163.26 3.2

Aniline C₆H₇N 93.13 0.9

Data sourced from

PubChem entries for

each compound.[1][2]

Comparative Toxicity Analysis
Aniline and its derivatives are well-known for their potential toxicity, primarily targeting the

hematopoietic system and spleen.[3] Effects can include methemoglobinemia, which impairs

oxygen delivery to tissues, and hemolysis (destruction of red blood cells).[4] The data below,

compiled from various safety data sheets (SDS) and toxicological studies, provides a

comparative snapshot of the known hazards.

Disclaimer: The following data is aggregated from different sources and methodologies. Direct

comparison of absolute values should be approached with caution, as experimental conditions

vary. The primary utility is in observing the general toxicity classifications and trends.
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Compound

GHS
Classification
(Oral, Dermal,
Inhalation)

Acute Oral
Toxicity

Aquatic
Toxicity (LC50)

Organism /
Source

4-Butyl-2-

methylaniline

Toxic if

swallowed, in

contact with skin

or if inhaled.

No data available No data available SDS[5]

4-Butylaniline

Toxic if

swallowed, in

contact with skin

or if inhaled.[4]

No data available

Harmful to

aquatic life with

long lasting

effects.[4]

SDS[4]

N-Methylaniline

Toxic if

swallowed, in

contact with skin

or if inhaled.[6]

Estimate: 100.1

mg/kg

Very toxic to

aquatic life with

long lasting

effects.[6]

SDS[6]

4-tert-

Butylaniline

No GHS data

available
No data available 0.98 mg/L (48h)

Daphnia

magna[3]

4-Chloroaniline Toxic
310 mg/kg

(LD50, rat)
1.8 mg/L (96h) Zebrafish

4-Nitroaniline Toxic
750 mg/kg

(LD50, rat)
24 mg/L (96h) Zebrafish

Metabolism and Inferred Structure-Activity
Relationships
The primary metabolic pathway for many aniline derivatives in vivo is N-acetylation, a

biotransformation process that typically reduces toxicity. The rate and extent of this process

can be significantly influenced by the compound's structure.

One key finding from studies on substituted anilines is that substituents in the ortho position

(adjacent to the amino group) can sterically hinder the acetylation process. It is therefore

hypothesized that the 2-methyl group in 4-Butyl-2-methylaniline impedes its acetylation
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compared to its unhindered isomer, 4-butylaniline. This could potentially lead to differences in

its metabolic profile, clearance rate, and toxicity.

Metabolism of Substituted Anilines

Substituted Aniline
(e.g., 4-Butylaniline)

N-Acetyl-Aniline
(Metabolite)

 N-acetyltransferase

Ortho-Substituted Aniline
(e.g., 4-Butyl-2-methylaniline)

 N-acetyltransferase
(Sterically Hindered)

Click to download full resolution via product page

Caption: Postulated metabolic pathway of anilines via acetylation.

Representative Experimental Protocols
While specific experimental data for 4-Butyl-2-methylaniline is limited, the following protocol

for determining acute toxicity in zebrafish (based on methodologies used for other substituted

anilines) serves as a standard model for evaluating compounds in this class.

Protocol: Acute Fish Toxicity Test (Zebrafish, 96h LC50)

Acclimatization: Adult zebrafish (Danio rerio) are acclimated to laboratory conditions for at

least one week prior to testing.

Test Substance Preparation: Stock solutions of the test aniline are prepared in a suitable

solvent. A series of nominal concentrations are prepared by diluting the stock solution in

reconstituted, aerated water.

Exposure: Groups of fish (e.g., n=10 per group) are randomly assigned to different test

concentrations or a control (reconstituted water only). Fish are exposed in glass tanks under

a semi-static regime (daily renewal of test solutions) for 96 hours.
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Observation: Mortality is recorded at 24, 48, 72, and 96 hours. Other signs of toxicity (e.g.,

loss of equilibrium, abnormal swimming) are also noted.

Data Analysis: The 96-hour LC50 (the concentration lethal to 50% of the test organisms) and

its 95% confidence limits are calculated using appropriate statistical methods, such as probit

analysis.

Chemical Analysis: The concentrations of the test substance in the water are analytically

verified at the beginning and end of the exposure period to confirm nominal concentrations.

Workflow for Zebrafish Acute Toxicity Assay

Acclimatize
Zebrafish

Expose Fish Groups
(96 hours)

Prepare Test
Concentrations

Record Mortality
(24, 48, 72, 96h)

Calculate LC50
(Probit Analysis)

Click to download full resolution via product page

Caption: Standard experimental workflow for an LC50 determination.

Noted Biological Activity
Literature indicates that 4-Butyl-2-methylaniline is utilized as a chemical intermediate in the

synthesis of more complex molecules with specific biological activities. Notably, it is used to

prepare substituted acetamides that function as antagonists of multidrug resistance (MDR)

proteins, which are targets in the treatment of drug-resistant cancers.[7][8] It is also a

component of SMIP004-7, a selective inhibitor of mitochondrial Complex I, which has shown

potent growth inhibition of triple-negative breast cancer xenografts in mice.[7][8] However,

quantitative data such as IC50 values for 4-Butyl-2-methylaniline itself in these contexts are

not provided in the reviewed literature.
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4-Butyl-2-methylaniline is an alkylated aniline derivative with established utility in chemical

synthesis and clear hazardous properties, consistent with other toxic anilines. The presence of

both a C4 chain at the para-position and a methyl group at the ortho-position distinguishes it

from simpler analogs. Based on established principles of structure-activity relationships, the 2-

methyl group likely influences its metabolic profile by sterically hindering N-acetylation.

A significant gap exists in the scientific literature regarding direct, side-by-side comparative

studies of 4-Butyl-2-methylaniline and its isomers. To fully elucidate its performance and

safety profile relative to other alkylated anilines, future research should focus on conducting

parallel assays for toxicity, metabolism, and biological activity under identical experimental

conditions. Such data would be invaluable for drug development professionals seeking to

understand and mitigate aniline-related toxicities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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